Cas no 1261804-18-5 (4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid)

4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid is a fluorinated biphenyl derivative characterized by its trifluoromethoxy and trifluoromethyl functional groups, which enhance its electronic and steric properties. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its unique structural features contribute to improved metabolic stability and lipophilicity in target molecules. The presence of multiple fluorine atoms also increases its resistance to oxidative degradation, making it valuable for applications requiring robust chemical frameworks. Its carboxylic acid moiety allows for further functionalization, enabling versatile derivatization in medicinal chemistry and material science. The compound's high purity and well-defined structure ensure reproducibility in research and industrial processes.

4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid structure

1261804-18-5 structure

Product Name:4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid

CAS No:1261804-18-5

MF:C₁₅H₈F₆O₃

MW:350.212645530701

CID:4990759

Update Time:2025-06-07

4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid
- Inchi： 1S/C15H8F6O3/c16-14(17,18)12-6-3-9(7-11(12)13(22)23)8-1-4-10(5-2-8)24-15(19,20)21/h1-7H,(H,22,23)
- InChI Key： KUPPBKNCYXMQFP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 440
XLogP3: 5.1
Topological Polar Surface Area: 46.5

4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011011375-250mg	4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid	1261804-18-5	97%	250mg	499.20 USD	2021-07-04
Alichem	A011011375-500mg	4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid	1261804-18-5	97%	500mg	790.55 USD	2021-07-04
Alichem	A011011375-1g	4'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylic acid	1261804-18-5	97%	1g	1,579.40 USD	2021-07-04